Cas no 1245822-75-6 (2-(1-ethyl-1H-pyrazol-5-yl)methoxyaniline)

2-(1-Ethyl-1H-pyrazol-5-yl)methoxyaniline is a specialized aromatic amine derivative featuring a pyrazole moiety linked via a methoxy bridge. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, enabling potential applications as a building block for bioactive molecules. The presence of both an aniline and pyrazole group offers multiple sites for further functionalization, facilitating the synthesis of heterocyclic compounds with tailored properties. Its stability under standard conditions and compatibility with common organic reactions make it a practical intermediate for medicinal chemistry and material science applications. The ethyl substitution on the pyrazole ring enhances solubility in organic solvents, improving its utility in synthetic workflows.

2-(1-ethyl-1H-pyrazol-5-yl)methoxyaniline structure

1245822-75-6 structure

Product Name:2-(1-ethyl-1H-pyrazol-5-yl)methoxyaniline

CAS No:1245822-75-6

MF:C₁₂H₁₅N₃O

MW:217.267002344131

MDL:MFCD18262373

CID:3160380

PubChem ID:50896804

Update Time:2025-11-02

2-(1-ethyl-1H-pyrazol-5-yl)methoxyaniline Chemical and Physical Properties

Names and Identifiers

- 2-[(1-ethyl-1H-pyrazol-5-yl)methoxy]aniline
- 2-(1-ethyl-1H-pyrazol-5-yl)methoxyaniline
- 1245822-75-6
- VZB82275
- AKOS005169588
- STL415009
- EN300-232575
- 2-[(2-ethylpyrazol-3-yl)methoxy]aniline
- 2-((1-Ethyl-1H-pyrazol-5-yl)methoxy)aniline
- MDL： MFCD18262373
- Inchi： 1S/C12H15N3O/c1-2-15-10(7-8-14-15)9-16-12-6-4-3-5-11(12)13/h3-8H,2,9,13H2,1H3
- InChI Key： MAONSNVIEUOBFK-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1N)CC1=CC=NN1CC

Computed Properties

Exact Mass: 217.121512110Da
Monoisotopic Mass: 217.121512110Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 53.1Å²

2-(1-ethyl-1H-pyrazol-5-yl)methoxyaniline Pricemore >>

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